3-(3-Bromo-2-thienyl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene fumarate
3-(3-Bromo-2-thienyl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene fumarate
NS3861 is an α3β2 full agonist and an α3β4 partial agonist.
Brand Name:
Vulcanchem
CAS No.:
216853-60-0
VCID:
VC0537646
InChI:
InChI=1S/C12H14BrNS.C4H4O4/c1-14-9-2-3-10(14)7-8(6-9)12-11(13)4-5-15-12;5-3(6)1-2-4(7)8/h4-6,9-10H,2-3,7H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CN1C2CCC1C=C(C2)C3=C(C=CS3)Br.C(=CC(=O)O)C(=O)O
Molecular Formula:
C16H18BrNO4S
Molecular Weight:
400.28
3-(3-Bromo-2-thienyl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene fumarate
CAS No.: 216853-60-0
Cat. No.: VC0537646
Molecular Formula: C16H18BrNO4S
Molecular Weight: 400.28
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
![3-(3-Bromo-2-thienyl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene fumarate - 216853-60-0](/images/no_structure.jpg)
Specification
| Description | NS3861 is an α3β2 full agonist and an α3β4 partial agonist. |
|---|---|
| CAS No. | 216853-60-0 |
| Molecular Formula | C16H18BrNO4S |
| Molecular Weight | 400.28 |
| IUPAC Name | 3-(3-bromothiophen-2-yl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C12H14BrNS.C4H4O4/c1-14-9-2-3-10(14)7-8(6-9)12-11(13)4-5-15-12;5-3(6)1-2-4(7)8/h4-6,9-10H,2-3,7H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChI Key | KXBSQPLWTVQFGJ-WLHGVMLRSA-N |
| SMILES | CN1C2CCC1C=C(C2)C3=C(C=CS3)Br.C(=CC(=O)O)C(=O)O |
| Appearance | Solid powder |
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